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Compound of Interest

Compound Name: 6-Chloro-5-fluoronicotinaldehyde

Cat. No.: B113336 Get Quote

Essential Safety and Handling Guide for 6-
Chloro-5-fluoronicotinaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Chloro-5-fluoronicotinaldehyde (CAS RN: 950691-52-8). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Chemical Properties
6-Chloro-5-fluoronicotinaldehyde is a halogenated aromatic aldehyde. While specific

toxicological data is limited, its GHS classification as Acute Toxicity Category 4 (Oral) indicates

that it is harmful if swallowed. It is also classified as a skin and eye irritant. All handling

procedures should be conducted with the assumption that this compound is hazardous.
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Property Value

Molecular Formula C₆H₃ClFNO

Molecular Weight 159.54 g/mol

Appearance Solid

GHS Hazard Classification Acute Toxicity 4 (Oral), Skin Irritant, Eye Irritant

Toxicological Data

Metric Value Classification

LD50 (Oral) 300 - 2000 mg/kg (estimated) GHS Category 4[1][2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 6-Chloro-5-
fluoronicotinaldehyde. The following table outlines the required PPE.

Body Part Required PPE
Recommended
Material/Standard

Hands Chemical-resistant gloves Nitrile or Neoprene[3][4][5]

Eyes
Safety goggles with side

shields
ANSI Z87.1 compliant

Body Laboratory coat
Standard polyester/cotton

blend

Respiratory
Not generally required if

handled in a fume hood

Use a NIOSH-approved

respirator if aerosolization is

possible or if working outside a

fume hood.
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All operations involving 6-Chloro-5-fluoronicotinaldehyde must be performed in a certified

chemical fume hood to minimize inhalation exposure.

Experimental Workflow

Preparation

Handling in Fume Hood

Transfer solid chemical

Decontamination

After experiment completion

Waste Disposal

Collect rinsate

Final Cleanup

Segregate and label waste
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Figure 1. Workflow for handling 6-Chloro-5-fluoronicotinaldehyde.

Protocol:

Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.
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Gather all necessary equipment, including glassware, spatulas, and weighing paper, and

place them inside the fume hood.

Don all required personal protective equipment as outlined in the table above.

Handling:

Perform all weighing and transferring of the solid 6-Chloro-5-fluoronicotinaldehyde
within the fume hood.

Avoid creating dust. If the solid is a fine powder, handle it with extra care to prevent

aerosolization.

Keep the container of the chemical closed when not in use.

Decontamination:

After the experimental procedure is complete, decontaminate all glassware and equipment

that came into contact with the chemical.

Rinse all surfaces with a suitable solvent (e.g., acetone or ethanol) three times.

Collect the solvent rinsate in a designated halogenated waste container.[6]

Disposal Plan
Proper segregation and disposal of chemical waste are crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Management Protocol:
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Waste Type Container Disposal Procedure

Solid Waste
Labeled, sealed container for

halogenated solid waste

Dispose of through your

institution's hazardous waste

program.

Liquid Waste (Rinsate)
Labeled, sealed container for

halogenated liquid waste

Dispose of through your

institution's hazardous waste

program.[6]

Contaminated PPE
Labeled, sealed bag for solid

chemical waste

Dispose of as hazardous

waste.

Emergency Procedures
In the event of an emergency, follow these procedures and report the incident to your

supervisor and institutional environmental health and safety (EHS) office.
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with water for at least 15

minutes, holding the eyelids open. Seek

immediate medical attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

For a small spill, absorb the material with an

inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal. For a

large spill, evacuate the area and contact your

institution's EHS office.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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